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Abstract

Trideca-4,7-diynal is a polyyne aldehyde whose specific properties and biological activities are
not extensively documented in publicly available literature. However, based on the known
characteristics of polyynes and unsaturated aldehydes, it holds potential for investigation in
medicinal chemistry and drug development. This technical guide provides a summary of the
available information for Trideca-4,7-diynal, including its chemical properties and CAS
number. Due to the limited specific data, this document also presents general experimental
protocols for the synthesis of similar compounds and discusses the known biological activities
of the broader class of polyynes. This guide aims to serve as a foundational resource for
researchers interested in exploring the potential of Trideca-4,7-diynal and related polyyne
compounds.

Chemical and Physical Properties

Quantitative data for Trideca-4,7-diynal is sparse in the literature. The following table
summarizes the known properties. For context, properties of the structurally related but more
studied compound, (4Z,7Z)-Trideca-4,7-dienal, are included for comparison, although it should
be noted that the presence of triple bonds in Trideca-4,7-diynal will significantly influence its
chemical and physical behavior.

Table 1: Physicochemical Properties
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(4Z,7Z)-Trideca-4,7-dienal

Property Trideca-4,7-diynal .

(for comparison)
CAS Number 87681-30-9[1] 13552-95-9[2]
Molecular Formula C13H180 C13H220]2]
Molecular Weight 190.28 g/mol 194.31 g/mol [2]

- _ _ 286.00 to 287.00 °C @ 760.00

Boiling Point Data not available )

mm Hg (estimated)[3]
Density Data not available Data not available
Solubility Data not available Insoluble in water[4]

) Colorless to pale yellow

Appearance Data not available

liquid[4]

Spectroscopic Data

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for Trideca-4,7-diynal is not readily
available. However, based on its structure, the following characteristic spectral features can be
anticipated:

Table 2: Predicted Spectroscopic Features for Trideca-4,7-diynal
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Spectroscopy Predicted Features

- Aldehydic proton (CHO) signal around & 9-10
m.[5][6] - Protons adjacent to the triple bonds
MR ppm.[5][6] j P
and the aldehyde group would appear in the

deshielded region.

- Carbonyl carbon (C=0) signal in the range of &
13C NMR 190-215 ppm.[6][7] - Alkynyl carbons would
appear in the range of & 60-90 ppm.

- A strong C=0 stretching vibration between
1660-1770 cm~1,[7] - Characteristic aldehyde C-
H stretches around 2720 cm~t and 2820 cm™.
'R Spectroscopy [5][7] - C=C stretching vibrations, which may be
weak or absent depending on the symmetry,

typically appear around 2100-2260 cm~1,

- Amolecular ion peak corresponding to its

M Spect . molecular weight. - Fragmentation patterns
ass Spectrometry o

characteristic of aldehydes, such as alpha-

cleavage and McLafferty rearrangement.[5]

Synthesis and Experimental Protocols

A specific, validated experimental protocol for the synthesis of Trideca-4,7-diynal is not
described in the available literature. However, a plausible synthetic route would involve the
oxidation of the corresponding alcohol, Trideca-4,7-diyn-1-ol. Several mild oxidation methods
are suitable for converting primary alcohols to aldehydes without over-oxidation to a carboxylic
acid. Below are detailed, representative protocols for such a transformation.

General Workflow for the Synthesis of Trideca-4,7-diynal

N . Characterization
Trideca-4,7-diynal (NMR, IR, MS)

Oxidizing Agent
e.g., PDC, DMP, Swern

Trideca-4,7-diyn-1-ol

Click to download full resolution via product page
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Caption: General synthetic workflow for Trideca-4,7-diynal.

Experimental Protocol: Pyridinium Dichromate (PDC)
Oxidation

Pyridinium dichromate (PDC) is a milder oxidizing agent than pyridinium chlorochromate (PCC)
and is suitable for the oxidation of primary alcohols to aldehydes, especially for acid-sensitive
substrates.[8]

Materials:

Trideca-4,7-diyn-1-ol

e Pyridinium dichromate (PDC)[9]

e Anhydrous dichloromethane (DCM)
o Celite or molecular sieves[9][10]

e Sodium sulfate (Na2S0a4)

» Deionized water

 Brine solution

Procedure:

» To a stirred suspension of Trideca-4,7-diyn-1-ol (1 equivalent) and powdered molecular
sieves (or Celite) in anhydrous dichloromethane (20 volumes) at room temperature under a
nitrogen atmosphere, add pyridinium dichromate (PDC) (2.5 equivalents) portion-wise.[9]

 Stir the reaction mixture overnight at room temperature. The progress of the reaction can be
monitored by thin-layer chromatography (TLC). A brown, tar-like precipitate will form as the
reaction proceeds.[9][10]

» Upon completion, filter the reaction mixture through a pad of Celite, and wash the filter cake
with dichloromethane.
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o Combine the organic filtrates and wash sequentially with deionized water (10 volumes) and
brine solution (5 volumes).[9]

» Dry the organic layer over anhydrous sodium sulfate (Na2SOa), filter, and concentrate the
solvent under reduced pressure.

e The resulting crude Trideca-4,7-diynal can be purified by column chromatography on silica
gel.

Alternative Oxidation Protocols

e Swern Oxidation: This method uses dimethyl sulfoxide (DMSOQO) activated with oxalyl chloride
at low temperatures (-78 °C), followed by the addition of a hindered base like triethylamine.
[11][12] It is known for its mild conditions and tolerance of many functional groups.[11]

o Dess-Martin Periodinane (DMP) Oxidation: This reaction employs a hypervalent iodine
reagent (DMP) and offers the advantages of being performed at room temperature with a
simple workup.[13] It is highly selective and compatible with a wide range of sensitive
functional groups.[13]

Biological Activity and Potential Applications

While no specific biological activities have been reported for Trideca-4,7-diynal, the broader
class of polyyne natural products is known for a wide range of biological effects.

Known Biological Activities of Polyynes

Polyynes isolated from various natural sources, including plants, fungi, and bacteria, have
demonstrated significant biological activities, such as:

» Antimicrobial and Antifungal Properties: Many polyynes exhibit potent activity against a
range of bacterial and fungal pathogens.[10]

 Antiviral Activity: Some polyynes have been investigated for their antiviral effects.

o Cytotoxic and Anticancer Activity: Certain polyynes have shown cytotoxicity against various
cancer cell lines, making them of interest in oncology research.
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Potential Signaling Pathways and Mechanisms of Action

The precise mechanisms of action for most polyynes are not fully elucidated. However, their
reactivity, often attributed to the electron-deficient nature of the conjugated triple bonds,
suggests they may interact with various biological nucleophiles, including proteins and nucleic
acids. For some bacterial polyynes, a proposed regulatory pathway for their biosynthesis has

)

induces expression

)

binds and represses translation

pgnC mRNA

translation

PgnC
(Transcriptional Regulator)

activates transcription

Polyyne Biosynthetic Genes
(pgn cluster)

been described.

(Polyyne Productior)
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Caption: A proposed regulatory pathway for polyyne biosynthesis in some bacteria.

Safety and Handling

Specific safety data for Trideca-4,7-diynal is not available. As with any uncharacterized
chemical, it should be handled with care in a well-ventilated fume hood, and appropriate
personal protective equipment (gloves, safety glasses, lab coat) should be worn. The reagents
used in its synthesis, particularly chromium-based oxidizing agents like PDC, are toxic and
should be handled with extreme caution.[9]

Conclusion and Future Directions

Trideca-4,7-diynal is a largely uncharacterized polyyne aldehyde. While specific data on its
properties and biological activity are lacking, its chemical structure suggests it may possess
interesting biological activities, in line with other members of the polyyne family. This technical
guide provides a starting point for researchers by summarizing the available information and
presenting plausible synthetic methodologies. Further research is warranted to synthesize and
characterize Trideca-4,7-diynal, and to investigate its potential as a lead compound in drug
discovery programs, particularly in the areas of antimicrobial and anticancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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